Cas no 844683-72-3 ((3-fluorophenyl)-(4-methylsulfanylphenyl)methanol)

(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol structure
844683-72-3 structure
Product name:(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol
CAS No:844683-72-3
MF:C14H13OFS
MW:248.31582
CID:1823696
PubChem ID:2759038

(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-fluorophenyl)-(4-methylsulfanylphenyl)methanol
    • 3-Fluoro-4'-(methylthio)benzhydrol
    • AC1MBZI1
    • SureCN230603
    • CTK7B4918
    • AG-A-60109
    • KB-236092
    • (3-fluoro-phenyl)-(4-methylsulfanyl-phenyl)-methanol
    • (3-fluorophenyl)(4-(methylthio)phenyl)methanol
    • 844683-72-3
    • SCHEMBL230603
    • DTXSID60374618
    • GDUKTRLMPKAIHC-UHFFFAOYSA-N
    • MDL: MFCD06201329
    • Inchi: InChI=1S/C14H13FOS/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9,14,16H,1H3
    • InChI Key: GDUKTRLMPKAIHC-UHFFFAOYSA-N
    • SMILES: CSC1=CC=C(C=C1)C(C2=CC(=CC=C2)F)O

Computed Properties

  • Exact Mass: 248.06700
  • Monoisotopic Mass: 248.06711437g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5Ų
  • XLogP3: 3.3

Experimental Properties

  • PSA: 45.53000
  • LogP: 3.62930

(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Security Information

(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022503-25g
3-Fluoro-4'-(methylthio)benzhydrol
844683-72-3 97%
25g
£1538.00 2022-02-28
Fluorochem
022503-1g
3-Fluoro-4'-(methylthio)benzhydrol
844683-72-3 97%
1g
£333.00 2022-02-28
Fluorochem
022503-5g
3-Fluoro-4'-(methylthio)benzhydrol
844683-72-3 97%
5g
£709.00 2022-02-28
A2B Chem LLC
AH52327-1g
3-Fluoro-4'-(methylthio)benzhydrol
844683-72-3 97%
1g
$1205.00 2024-04-19
A2B Chem LLC
AH52327-5g
3-Fluoro-4'-(methylthio)benzhydrol
844683-72-3 97%
5g
$2831.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644926-1g
(3-Fluorophenyl)(4-(methylthio)phenyl)methanol
844683-72-3 98%
1g
¥10710.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644926-5g
(3-Fluorophenyl)(4-(methylthio)phenyl)methanol
844683-72-3 98%
5g
¥27855.00 2024-07-28
Crysdot LLC
CD12026055-5g
3-Fluoro-4'-(methylthio)benzhydrol
844683-72-3 95+%
5g
$1196 2024-07-24

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